5-benzyl-2-(2-chlorophenyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 5-benzyl-2-(2-chlorophenyl)-4-(2-oxo-2-pyrrolidin-1-ylethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C21H21ClN4O2/c22-17-10-4-5-11-18(17)26-21(28)25(15-20(27)24-12-6-7-13-24)19(23-26)14-16-8-2-1-3-9-16/h1-5,8-11H,6-7,12-15H2
• InChI Key: YPBABMXPGBGQIE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C(=NN(C2=O)C3=CC=CC=C3Cl)CC4=CC=CC=C4
• Molecular Formula: C21H21ClN4O2
• Molecular Weight: 396.9 g/mol

Description

The compound belongs to a class of chemicals that typically exhibit a wide range of biological activities and possess complex molecular structures that make them of interest in various fields of chemical research. Compounds like it are often synthesized for the study of their chemical and physical properties, and their interactions with biological systems, excluding direct applications in drug use and dosage.

Synthesis Analysis

The synthesis of complex heterocyclic compounds, such as the one described, often involves multi-step reactions including cyclization, alkylation, and sometimes the incorporation of various functional groups under controlled conditions. An example related to the structure involves the use of 4-chlorobenzaldehyde, methanamine, and maleic anhydride in a microwave-assisted one-pot process, achieving a compound with similar structural motifs (Islas-Jácome et al., 2023).

Molecular Structure Analysis

The molecular structure of such compounds is characterized using techniques such as NMR (1H, 13C), COSY, HSQC, HMBC, FT-IR, and HRMS, providing detailed insights into the arrangement of atoms and the presence of functional groups. Crystal structure determination through X-ray diffraction is another key method that offers precise information about the geometry of the molecule, including bond lengths and angles, and the spatial arrangement of different substituents (Hu Yang, 2009).